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Compound of Interest

Compound Name: Methyl 4-(bromomethyl)benzoate

Cat. No.: B135554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, use, and disposal of Methyl
4-(bromomethyl)benzoate (CAS No. 2417-72-3). Adherence to these protocols is critical to

ensure personnel safety and environmental protection.

Hazard Identification and Safety Precautions
Methyl 4-(bromomethyl)benzoate is a hazardous chemical that requires careful handling. It is

classified as a corrosive and toxic substance that can cause severe skin burns, eye damage,

and respiratory irritation.[1][2][3] It is also harmful if swallowed and may cause allergy or

asthma symptoms if inhaled.[1][2] This compound is a lachrymator, meaning it can cause

tearing.[3][4]

Key Hazards:

Acute Oral Toxicity: Toxic if swallowed.[2][5]

Skin Corrosion/Irritation: Causes severe skin burns.[1][2][6]

Serious Eye Damage/Irritation: Causes serious eye damage.[1][2][6]
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Respiratory Sensitization: May cause allergy or asthma symptoms or breathing difficulties if

inhaled.[1][2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][7]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Methyl 4-(bromomethyl)benzoate.

PPE Category Specification Rationale

Hand Protection
Impervious gloves (e.g., Nitrile

rubber).

To prevent skin contact and

burns.[6]

Eye/Face Protection
Chemical safety goggles and a

face shield.[1][6]

To protect eyes and face from

splashes and dust.

Skin and Body Protection

Protective clothing, such as a

lab coat, and closed-toe

shoes. For larger quantities,

consider impervious protective

clothing and boots.[1][6]

To prevent skin exposure.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[1][7] If ventilation is

inadequate or exposure limits

may be exceeded, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask).[8]

To prevent inhalation of dust or

vapors.

Engineering Controls
Work should be conducted in a well-ventilated laboratory, preferably within a certified

chemical fume hood.[1][9]
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Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][9]

Storage
Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed.[1][7]

Store in a designated corrosives area.[1][9]

Incompatible with strong oxidizing agents and strong bases.[1]

Quantitative Data Summary
The following table summarizes key quantitative data for Methyl 4-(bromomethyl)benzoate.

Property Value Source

CAS Number 2417-72-3 [1][3][8]

Molecular Formula C₉H₉BrO₂ [3][4][8]

Molecular Weight 229.07 g/mol [5][8]

Appearance
White to off-white crystalline

powder/solid
[3][4]

Melting Point 57-58 °C [4][8]

Boiling Point 130-135 °C at 2 mmHg [4][8]

Density ~1.47 g/cm³ [4]

Experimental Protocol: N-Alkylation of an Amine
This protocol provides a representative example of using Methyl 4-(bromomethyl)benzoate
as an alkylating agent. All steps must be performed inside a chemical fume hood.

Objective: To synthesize an N-benzylated amine using Methyl 4-(bromomethyl)benzoate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19219&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://aksci.com/sds/A519_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL19219&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://www.benchchem.com/product/b135554?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=SEW03798EB&productDescription=METHYL+4-%28BROMOMETHYL%29BEN25GR&vendorId=VN00092202&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/JP/ja/product/aldrich/348155
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.innospk.com/en/?news/grok-exploring-methyl-4-bromomethylbenzoate-properties-and-applications
https://www.sigmaaldrich.com/JP/ja/product/aldrich/348155
https://www.calpaclab.com/methyl-4-bromomethyl-benzoate-brch2c6h4co2ch3-25-grams/cp-31636462-25g
https://www.sigmaaldrich.com/JP/ja/product/aldrich/348155
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.innospk.com/en/?news/grok-exploring-methyl-4-bromomethylbenzoate-properties-and-applications
https://www.innospk.com/en/?news/grok-exploring-methyl-4-bromomethylbenzoate-properties-and-applications
https://www.sigmaaldrich.com/JP/ja/product/aldrich/348155
https://www.innospk.com/en/?news/grok-exploring-methyl-4-bromomethylbenzoate-properties-and-applications
https://www.sigmaaldrich.com/JP/ja/product/aldrich/348155
https://www.innospk.com/en/?news/grok-exploring-methyl-4-bromomethylbenzoate-properties-and-applications
https://www.benchchem.com/product/b135554?utm_src=pdf-body
https://www.benchchem.com/product/b135554?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Methyl 4-(bromomethyl)benzoate

Primary or secondary amine

Anhydrous potassium carbonate (K₂CO₃) or other suitable non-nucleophilic base

Anhydrous acetonitrile (ACN) or dimethylformamide (DMF)

Deionized water

Brine solution

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Appropriate organic solvents for extraction and purification (e.g., ethyl acetate, hexanes)

Procedure:

Reaction Setup:

To a dry round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 eq) and

anhydrous solvent (e.g., ACN).

Add the non-nucleophilic base (e.g., K₂CO₃, 1.5 eq).

Stir the mixture at room temperature for 10 minutes.

Addition of Alkylating Agent:

In a separate container, weigh out Methyl 4-(bromomethyl)benzoate (1.1 eq).

Carefully add the solid Methyl 4-(bromomethyl)benzoate to the stirring amine/base

mixture in portions. Caution: The reaction may be exothermic.

Reaction Monitoring:
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Allow the reaction to stir at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Work-up:

Once the reaction is complete, filter the solid base from the reaction mixture.

Concentrate the filtrate under reduced pressure to remove the solvent.

Partition the residue between an organic solvent (e.g., ethyl acetate) and deionized water.

Separate the organic layer. Wash the organic layer sequentially with deionized water and

then a brine solution.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.

Purification:

Purify the crude product using an appropriate technique, such as flash column

chromatography on silica gel.

First Aid and Spill Management
First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1][3] Seek immediate medical attention.[1][3]

Skin Contact: Take off immediately all contaminated clothing.[1][6] Wash off immediately with

plenty of water for at least 15 minutes.[1][3] Seek immediate medical attention.[1][3]

Inhalation: Remove to fresh air.[1][6] If breathing is difficult, give oxygen.[1][3] Seek

immediate medical attention.[1][6]

Ingestion: Do NOT induce vomiting.[1][6] Rinse mouth and call a physician or poison control

center immediately.[1][6]
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Spill Management
Evacuate personnel from the spill area.

Ensure adequate ventilation.

Wearing full PPE, sweep up the spilled solid material carefully to avoid dust formation.[1]

Collect the spilled material into a suitable, labeled container for disposal.[7]

Do not let the chemical enter the environment or drains.[1][7]

Disposal Protocol
All waste containing Methyl 4-(bromomethyl)benzoate must be treated as hazardous waste.

Chemical Waste: Dispose of contents and container to an approved waste disposal plant.[1]

[3][7] Consult with your institution's environmental health and safety (EHS) department for

specific guidelines.

Contaminated Materials: All PPE, labware, and other materials contaminated with Methyl 4-
(bromomethyl)benzoate should be collected in a designated, sealed hazardous waste

container for disposal.

Empty Containers: Do not reuse empty containers.[7] Dispose of them as unused product in

an approved waste disposal plant.[7]

Workflow and Pathway Visualizations
The following diagrams illustrate the key workflows for handling this chemical.
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Preparation & Engineering Controls

Chemical Handling

Cleanup & Decontamination

Waste Disposal

Don Appropriate PPE:
- Safety Goggles & Face Shield

- Impervious Gloves
- Lab Coat

Verify Engineering Controls:
- Certified Chemical Fume Hood

- Accessible Eyewash & Safety Shower
Receive & Inspect Container

Store in Cool, Dry, Ventilated,
Corrosives-Designated Area

Weigh Compound
in Fume Hood

Perform Experiment
in Fume Hood

Decontaminate Glassware &
Work Surfaces

Dispose of Liquid Waste
in Labeled Hazardous

Waste Container

Doff PPE Correctly

Dispose of Solid Waste &
Contaminated Materials in

Labeled Hazardous Waste Container

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Methyl 4-(bromomethyl)benzoate.
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Immediate Actions

Exposure Event Occurs
(Spill, Splash, Inhalation)

Skin Contact:
Remove Clothing, Rinse Skin

for 15+ min

Eye Contact:
Rinse Eyes at Eyewash

for 15+ min

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Do NOT

Induce Vomiting

Seek Immediate
Medical Attention

Report Incident to Supervisor
& EHS Department

Click to download full resolution via product page

Caption: Emergency Response Protocol for Accidental Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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